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Compound of Interest

Compound Name: 1,5-Dimethoxypentane

Cat. No.: B089389

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dimethoxypentane, an aliphatic diether, serves as a crucial building block and solvent in
various chemical syntheses, including applications in pharmaceutical and materials science.[1]
[2] A thorough understanding of its physical properties is paramount for its effective application,
process optimization, and safety in a laboratory and industrial setting. This technical guide
provides a comprehensive overview of the core physical characteristics of 1,5-
dimethoxypentane, complete with detailed experimental protocols for their determination.

Core Physical Properties

The physical properties of 1,5-dimethoxypentane are summarized in the table below. These
values are critical for predicting its behavior in different environments and for designing
experimental and industrial processes.
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Physical Property Value Reference
Molecular Formula C7H1602 [31141[5]
Molecular Weight 132.20 g/mol [1103114]
Boiling Point 161 °C (lit.) [11[2]
Density 0.843 g/mL at 25 °C (lit.) [1112]
Refractive Index n20/D 1.408 (lit.) [1][2]
Melting Point Not available

Solubility Data not readily available

CAS Number 111-89-7 [1][6]

Experimental Protocols

Detailed methodologies for the experimental determination of the key physical properties of
1,5-dimethoxypentane are outlined below. These protocols are designed to be conducted in a
standard laboratory setting.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[7]

Methodology: Capillary Method[7][8][9]

o Apparatus Setup: A small amount of 1,5-dimethoxypentane is placed in a small test tube. A
capillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid. The test tube is then securely attached to a thermometer.

e Heating: The assembly is heated in a controlled manner using a heating mantle or an oil
bath.

o Observation: As the temperature increases, a stream of bubbles will emerge from the open
end of the capillary tube.[10] Heating should be continued until a steady stream of bubbles is

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dimethoxypentane
https://cymitquimica.com/products/3B-D2857/15-dimethoxypentane/
https://www.scbt.com/p/1-5-dimethoxypentane-111-89-7
https://www.sigmaaldrich.com/JP/ja/product/aldrich/544469
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dimethoxypentane
https://cymitquimica.com/products/3B-D2857/15-dimethoxypentane/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/544469
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4362340.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/544469
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4362340.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/544469
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4362340.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/544469
https://wychem.com/product/15-dimethoxypentane/
https://www.benchchem.com/product/b089389?utm_src=pdf-body
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.benchchem.com/product/b089389?utm_src=pdf-body
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

observed.

o Cooling and Measurement: The heat source is then removed, and the liquid is allowed to
cool. The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point.[7][10]

Determination of Density

Density is a fundamental physical property that represents the mass of a substance per unit
volume.[11]

Methodology: Pycnometer Method[12]

Apparatus: A pycnometer, a glass flask with a precise volume, is used for this measurement.

o Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is
accurately measured using an analytical balance.

o Mass of Pycnometer with Sample: The pycnometer is filled with 1,5-dimethoxypentane,
ensuring no air bubbles are trapped. The mass of the filled pycnometer is then measured.

o Calculation: The mass of the 1,5-dimethoxypentane is determined by subtracting the mass
of the empty pycnometer from the mass of the filled pycnometer. The density is then
calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how light
propagates through that medium.[13]

Methodology: Abbe Refractometer

o Calibration: The Abbe refractometer is first calibrated using a standard liquid with a known
refractive index, such as distilled water.

o Sample Application: A few drops of 1,5-dimethoxypentane are placed on the prism of the
refractometer.
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Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the knob until the boundary line between the light and dark fields is
sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature
should be controlled and recorded as the refractive index is temperature-dependent.[13]

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Methodology: Shake-Flask Method[14]

Preparation: A known volume of a selected solvent (e.g., water, ethanol, diethyl ether) is
placed in a flask.

Addition of Solute: An excess amount of 1,5-dimethoxypentane is added to the solvent.

Equilibration: The flask is sealed and agitated at a constant temperature for a prolonged
period (e.g., 24-48 hours) to ensure that equilibrium is reached.[14]

Separation and Analysis: The solution is allowed to stand, and the undissolved portion is
separated from the saturated solution by filtration or centrifugation. The concentration of 1,5-
dimethoxypentane in the saturated solution is then determined using an appropriate
analytical technique, such as gas chromatography (GC).

Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 1,5-dimethoxypentane.
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Physical Property Determination Workflow for 1,5-Dimethoxypentane
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Caption: Workflow for determining the physical properties of 1,5-dimethoxypentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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